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Compound of Interest

Compound Name: Z-Antiepilepsirine

Cat. No.: B13587061 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Z-Antiepilepsirine, also known by its chemical name (Z)-3-(1,3-

benzodioxol-5-yl)-1-piperidin-1-ylprop-2-en-1-one. Researchers, scientists, and drug

development professionals are urged to adhere to these procedures to ensure personal safety

and environmental protection.

Z-Antiepilepsirine is a piperidine derivative with potential antiepileptic properties. While a

specific Safety Data Sheet (SDS) for the Z-isomer is not readily available, data from the closely

related E,E-isomer, Piperine, indicates that the compound is harmful if swallowed and toxic to

aquatic life with long-lasting effects.[1][2][3] Therefore, proper disposal is critical to prevent

contamination and potential harm.

Summary of Key Safety and Disposal Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13587061?utm_src=pdf-interest
https://www.benchchem.com/product/b13587061?utm_src=pdf-body
https://www.benchchem.com/product/b13587061?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4aWlyNzlkN3FtZDVxd20xdnEweGt6eGp1enNjIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lWMDE0MF85NC02Mi0yX1BpcGVyaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJVjAxNDBfOTQtNjItMl9QaXBlcmluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--e6eb33ebf6a4aac167c3f881c281c2463b4f5d5c/MetaSci_MSIV0140_94-62-2_Piperine.pdf
https://cdn.caymanchem.com/cdn/msds/11750m.pdf
https://www.synerzine.com/docs/sds/W1717%20SDS%20(US-English).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13587061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
(Z)-3-(1,3-benzodioxol-5-yl)-1-

piperidin-1-ylprop-2-en-1-one
PubChem

Molecular Formula C17H19NO3 PubChem

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
[1][2][3]

Environmental Hazard
Toxic to aquatic life with long

lasting effects.
[1][2][3]

Primary Disposal Method

Incineration or other approved

methods by a licensed

professional waste disposal

service.

[1][4]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles, and a lab coat.
[1]

Step-by-Step Disposal Protocol
This protocol is based on general best practices for the disposal of hazardous laboratory

chemicals and pharmaceuticals.

Risk Assessment: Before handling, review all available safety information. Given the acute

oral toxicity, avoid ingestion and minimize inhalation of any dust or aerosol.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Containment of Spills: In case of a spill, absorb the material with an inert substance such as

vermiculite, dry sand, or earth.[5] Do not use combustible materials like paper towels. Place

the absorbed material into a sealed, labeled container for disposal.

Waste Collection:
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Solid Waste: Collect any solid Z-Antiepilepsirine waste, including contaminated

consumables (e.g., weighing paper, pipette tips), in a clearly labeled, sealed, and

chemically resistant container.

Liquid Waste: For solutions of Z-Antiepilepsirine, do not dispose of them down the drain.

[1] Collect all liquid waste in a labeled, sealed, and appropriate waste container.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Z-Antiepilepsirine," and any other identifiers required by your institution's environmental

health and safety (EHS) department.

Storage: Store waste containers in a designated, secure area away from incompatible

materials, such as strong oxidizing agents.[6]

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed chemical waste disposal company. The

recommended method of disposal is incineration or another approved method that renders

the substance non-retrievable.[1]

Experimental Workflow for Disposal
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Potential Mechanism of Action: A Generalized
Antiepileptic Signaling Pathway
The precise mechanism of action for Z-Antiepilepsirine is not yet fully elucidated. However,

like many antiepileptic drugs, it may exert its effects by modulating neuronal excitability. The

following diagram illustrates a common pathway targeted by such drugs, involving the

enhancement of inhibitory neurotransmission and the blockade of excitatory signals.[7][8][9][10]
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Antiepileptic Drug Signaling Pathway

By adhering to these disposal procedures and understanding the potential hazards, laboratory

professionals can ensure a safe working environment and minimize environmental impact. For

further information, always consult your institution's Environmental Health and Safety

department.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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